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Compound of Interest

Compound Name: PI-540

Cat. No.: B1677773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for PI-540, a

potent and selective inhibitor of class 1A phosphatidylinositide 3-kinases (PI3K).[1] Given its

biological potency, a thorough understanding of its properties and the implementation of

rigorous safety protocols are imperative for all personnel involved in its handling and use. This

document outlines the known hazards, recommended handling procedures, and emergency

measures related to PI-540.

Chemical and Physical Data
A foundational aspect of safe laboratory practice is the awareness of a compound's physical

and chemical characteristics. The following table summarizes the key properties of PI-540.
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Property Information

IUPAC Name
3-[6-[(4-Methylpiperazin-1-yl)methyl]-4-

morpholin-4-ylthieno[3,2-d]pyrimidin-2-yl]phenol

Synonyms PI540, PI 540

CAS Number 885616-78-4

Molecular Formula C22H27N5O2S[1]

Molecular Weight 425.55[1]

Appearance Solid powder[1]

Purity Typically >98%[1]

Hazard Identification and Safety Precautions
PI-540 is a bioactive molecule that requires careful handling to avoid accidental exposure. The

primary hazards are associated with inhalation, ingestion, and skin/eye contact.

Hazard Description

Inhalation
Harmful if inhaled, causing respiratory tract

irritation.

Skin Contact
Harmful if absorbed through the skin; causes

skin irritation.

Eye Contact Causes eye irritation.

Ingestion
Toxic if swallowed; may cause irritation of the

digestive tract.

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling PI-540, the use of appropriate personal

protective equipment and engineering controls is mandatory.
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Control Measure Specification

Engineering Controls

All handling of PI-540 powder should be

conducted in a chemical fume hood with

mechanical exhaust.

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Storage and Handling Procedures
Proper storage and handling are crucial for maintaining the integrity of PI-540 and ensuring a

safe laboratory environment.
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Procedure Guideline

Handling

Avoid breathing dust, vapor, mist, or gas. Keep

the container tightly closed. Avoid contact with

skin and eyes. Wash thoroughly after handling.

Short-Term Storage
Store in a dry, dark place at 0 - 4°C for short-

term storage (days to weeks).[1]

Long-Term Storage
For long-term storage (months to years), store

at -20°C.[1]

Incompatible Materials Avoid strong oxidizing agents.

Hazardous Decomposition
Hazardous decomposition products include

carbon monoxide and carbon dioxide.

Mechanism of Action: PI3K Signaling Pathway
PI-540 is a potent and selective inhibitor of class 1A phosphatidylinositide 3-kinases (PI3K).[1]

The PI3K signaling pathway is a crucial intracellular pathway involved in cell growth,

proliferation, survival, and metabolism. Its dysregulation is a hallmark of many cancers. PI-540
exerts its inhibitory effect by blocking the phosphorylation of phosphatidylinositol-4,5-

bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3), a critical step in the

activation of downstream signaling cascades.
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Caption: PI-540 inhibits the PI3K signaling pathway.
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Experimental Workflow for Handling PI-540
The following diagram outlines a standardized workflow for the safe handling of PI-540 powder

in a research setting.
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Caption: Recommended workflow for handling PI-540.
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Emergency First Aid Procedures
In the event of exposure to PI-540, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

and soap for at least 15 minutes while removing

contaminated clothing and shoes.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.

Ingestion
Get medical aid immediately. Wash mouth out

with water.

Disclaimer: This guide is intended for informational purposes for trained research professionals.

Always refer to the specific Material Safety Data Sheet (MSDS) provided by the supplier for the

most current and comprehensive information. PI-540 is for research use only and not for

human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677773#pi-540-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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